Cas no 89393-41-9 (Benzoic acid, 2-butyl-3-formyl-)

Benzoic acid, 2-butyl-3-formyl- structure
89393-41-9 structure
Product Name:Benzoic acid, 2-butyl-3-formyl-
CAS No:89393-41-9
MF:C12H14O3
MW:206.237763881683
CID:602278
PubChem ID:71323937
Update Time:2025-04-19

Benzoic acid, 2-butyl-3-formyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-butyl-3-formyl-
    • 2-butyl-3-formylbenzoic acid
    • 89393-41-9
    • DTXSID00753463
    • Inchi: 1S/C12H14O3/c1-2-3-6-10-9(8-13)5-4-7-11(10)12(14)15/h4-5,7-8H,2-3,6H2,1H3,(H,14,15)
    • InChI Key: XFFVEDCIXMZEII-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=O)C=1CCCC)=O

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų
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